3-(4-Pyridyl)pyrazolo[1,5-a]pyrimidine

Specification

• Molecular Formula: C11H8N4
• Molecular Weight: 196.21 g/mol
• IUPAC Name: 3-pyridin-4-ylpyrazolo[1,5-a]pyrimidine
• Standard InChI: InChI=1S/C11H8N4/c1-4-13-11-10(8-14-15(11)7-1)9-2-5-12-6-3-9/h1-8H
• Standard InChI Key: CVFLKTWQRUQSFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(C=N2)C3=CC=NC=C3)N=C1

Introduction

3-(4-Pyridyl)pyrazolo[1,5-a]pyrimidine is a nitrogen-containing heterocyclic compound that belongs to the pyrazolo-pyrimidine family. It is of significant interest in medicinal chemistry due to its potential as a scaffold for designing new drugs. The compound's molecular formula is C$_{11}$H$_{8}$N$_{4}$, and its molecular weight is approximately 188.20 g/mol.

Synthesis of 3-(4-Pyridyl)pyrazolo[1,5-a]pyrimidine

The synthesis of 3-(4-Pyridyl)pyrazolo[1,5-a]pyrimidine typically involves several key approaches, although specific methods for this compound are not extensively detailed in the available literature. Generally, pyrazolo[1,5-a]pyrimidines can be synthesized through the interaction of NH-3-aminopyrazoles with different 1,3-biselectrophilic compounds such as β-dicarbonyls or β-enaminones. For similar compounds, refluxing of enamine with 5-aminopyrazole in acetic acid is a common method.

Medicinal Applications

Pyrazolo[1,5-a]pyrimidines, including derivatives like 3-(4-Pyridyl)pyrazolo[1,5-a]pyrimidine, have been explored for their medicinal applications. These compounds are known for their potential in drug development, serving as scaffolds for designing drugs with various biological activities such as antiviral, cytotoxic, antidepressant, antihypertensive, analgesic, antimicrobial, and anticancer activities. The pyrazolo[1,5-a]pyrimidine core has been used in the development of inhibitors for kinases and other enzymes.

Data Table: Biological Activities of Pyrazolo[1,5-a]pyrimidines

Biological Activity	Target/Pathogen	Compound Type
Antibacterial	Mycobacterium tuberculosis	Pyrazolo[1,5-a]pyrimidine derivatives
Antiparasitic	Protozoan parasites	Pyrazolo[1,5-a]pyrimidine derivatives
Antiviral	HIV	Pyrazolo[1,5-a]pyrimidine derivatives
Anticancer	Various tumor cells	Pyrazolo[1,5-a]pyrimidine derivatives
Antimicrobial	Bacterial strains	Pyrazolo[1,5-a]pyrimidine derivatives